Cas no 1545474-00-7 (Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl]-)

• Product Name: Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl]-
• CAS No: 1545474-00-7
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5275667
• Update Time: 2025-06-27

Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl]-

• Inchi： 1S/C10H11FO2/c1-12-10-3-2-8(11)4-7(10)5-9-6-13-9/h2-4,9H,5-6H2,1H3
• InChI Key： IDJPOEYZCNEAQR-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(F)=CC=C1OC

Additional information on Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl]-

Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] (CAS No. 1545474-00-7)

Oxirane, also known as ethylene oxide, is a simple three-membered cyclic ether with the chemical formula C₂H₄O. The compound in question, Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] (CAS No. 1545474-00-7), is a derivative of oxirane that incorporates a substituted phenyl group at the second position of the epoxide ring. This substitution introduces unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] consists of an epoxide ring (oxirane) with a substituent at the second carbon atom. The substituent is a (5-fluoro-2-methoxyphenyl)methyl group, which adds complexity to the molecule and influences its reactivity and physical properties. The presence of the fluoro and methoxy groups on the phenyl ring introduces electronic effects that can modulate the molecule's behavior in different chemical environments.

Recent studies have highlighted the importance of epoxides like Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] in organic synthesis due to their ability to undergo various nucleophilic ring-opening reactions. These reactions are fundamental in constructing complex molecules with high precision and efficiency. For instance, the use of epoxides as intermediates in the synthesis of biologically active compounds has gained significant attention in medicinal chemistry.

One notable application of this compound is in the development of novel drug delivery systems. The epoxide ring's reactivity allows for controlled release mechanisms when incorporated into polymer matrices or nanoparticles. Additionally, the fluoro and methoxy substituents on the phenyl group can enhance solubility and bioavailability, making this compound a promising candidate for drug delivery applications.

In terms of environmental impact, researchers have explored the degradation pathways of Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] under various conditions. Understanding its persistence and transformation in natural environments is crucial for assessing its ecological risks and ensuring sustainable use.

The synthesis of Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, making them more accessible for large-scale production.

In conclusion, Oxirane, 2-[(5-fluoro-2-methoxyphenyl)methyl] (CAS No. 1545474-00-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science.